
In-Depth Technical Guide: Physicochemical
Properties of Benzo[d]thiazol-6-ylmethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzo[d]thiazol-6-ylmethanol

Cat. No.: B011606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of Benzo[d]thiazol-
6-ylmethanol, a key physicochemical parameter for researchers and professionals in drug

development and chemical synthesis.

Molecular and Elemental Data
The fundamental identity of a chemical compound is established by its molecular formula and

corresponding molecular weight. For Benzo[d]thiazol-6-ylmethanol, these core data points

are summarized below.

Property Value

Molecular Formula C₈H₇NOS

Molar Mass 165.21 g/mol [1]

The molecular weight is a critical parameter in a multitude of experimental and theoretical

applications, including but not limited to:

Stoichiometric Calculations: Ensuring precise molar ratios in chemical reactions.

Solution Preparation: Accurately preparing solutions of known concentrations.
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Pharmacokinetics and Pharmacodynamics: Understanding the absorption, distribution,

metabolism, and excretion (ADME) properties of the compound.

Analytical Chemistry: Aiding in the identification and quantification of the compound through

techniques such as mass spectrometry.

Elemental Composition
The molecular weight of Benzo[d]thiazol-6-ylmethanol is derived from the sum of the atomic

weights of its constituent atoms. The elemental composition is broken down as follows:

Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 7 1.008 7.056

Nitrogen N 1 14.007 14.007

Oxygen O 1 15.999 15.999

Sulfur S 1 32.06 32.06

Total 165.21

Experimental Protocols
While the determination of molecular weight is now routinely achieved with high accuracy

through mass spectrometry, detailed experimental protocols for the characterization of

Benzo[d]thiazol-6-ylmethanol would typically involve the following:

Sample Preparation: Detailing the solvent and concentration used for analysis.

Instrumentation: Specifying the type of mass spectrometer (e.g., Q-TOF, Orbitrap) and the

ionization method (e.g., ESI, APCI).

Data Acquisition: Outlining the parameters for data collection, such as mass range and scan

speed.
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Data Analysis: Describing the software and methods used to process the raw data and

determine the molecular weight.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physicochemical characterization of

a compound like Benzo[d]thiazol-6-ylmethanol.
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Caption: Workflow for Synthesis, Characterization, and Application of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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